Cas no 7310-85-2 ( )

  structure
  structure
Product name: 
CAS No:7310-85-2
MF:C18H13NOS
MW:291.366923093796
CID:977807
PubChem ID:321405

  Chemical and Physical Properties

Names and Identifiers

    • 1-benzo[a]phenothiazin-12-ylethanone
    • 12-acetyl-12H-benzo[a]phenothiazine
    • AC1L847A
    • NSC271925
    • 7310-85-2
    • DTXSID90313535
    • SMR001831012
    • MLS003115436
    • NSC-271925
    • CHEMBL2141988
    •  
    • Inchi: InChI=1S/C18H13NOS/c1-12(20)19-15-8-4-5-9-16(15)21-17-11-10-13-6-2-3-7-14(13)18(17)19/h2-11H,1H3
    • InChI Key: WTGSGOWXQKIPQO-UHFFFAOYSA-N
    • SMILES: CC(=O)N1C2=CC=CC=C2SC3=C1C4=CC=CC=C4C=C3

Computed Properties

  • Exact Mass: 291.07189
  • Monoisotopic Mass: 291.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 5.05400

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